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Compound of Interest

Compound Name: 2,3-Dichlorobenzamide

Cat. No.: B1301048 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical summary of the available information on 2,3-
Dichlorobenzamide. Despite a comprehensive search of scientific literature and patent

databases, there is a notable lack of publicly available data on the specific biological activities

of this compound. Its primary documented role is as a chemical intermediate in the synthesis of

other molecules, most notably the anticonvulsant medication Lamotrigine.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2,3-Dichlorobenzamide is

presented below.

Property Value Source

Molecular Formula C₇H₅Cl₂NO PubChem[1]

Molecular Weight 190.02 g/mol PubChem[1]

CAS Number 5980-24-5 PubChem[1]

Appearance
White to off-white crystalline

powder

(Inferred from related

compounds)

Melting Point Not reported

Solubility Not reported
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Known Applications: A Crucial Building Block in
Synthesis
The principal documented application of 2,3-Dichlorobenzamide is as a reactant in the

synthesis of more complex molecules. Of particular significance is its use in the production of

Lamotrigine, a phenyltriazine derivative used in the treatment of epilepsy and bipolar disorder.

[2][3]

The synthesis of Lamotrigine from 2,3-Dichlorobenzamide typically involves a multi-step

process. The general synthetic pathway is outlined below.

2,3-Dichlorobenzamide Key IntermediateMulti-step reactions LamotrigineCyclization

Click to download full resolution via product page

A simplified workflow for the synthesis of Lamotrigine.

Biological Activities of an Isomer: 2,6-
Dichlorobenzamide
In contrast to the limited information on 2,3-Dichlorobenzamide, its isomer, 2,6-

Dichlorobenzamide, has been studied more extensively. It is primarily known as a major

metabolite of the herbicide dichlobenil and possesses herbicidal properties itself.[4] The

primary mechanism of action for dichlobenil, and by extension its metabolite, is the inhibition of

cellulose biosynthesis in plants. This leads to a disruption of cell wall formation and ultimately

plant death.

It is crucial to emphasize that the biological activities of 2,6-Dichlorobenzamide should not be

extrapolated to 2,3-Dichlorobenzamide, as small changes in the substitution pattern of the

benzene ring can lead to significant differences in biological effects.

Conclusion
The current body of publicly available scientific literature does not contain in-depth studies on

the potential biological activities of 2,3-Dichlorobenzamide. Its established role is that of a
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valuable chemical intermediate in the pharmaceutical industry. Future research may yet

uncover specific biological targets and pharmacological effects of this compound, but at

present, no such data is available to construct a detailed technical guide on its bioactivities.

Researchers interested in this molecule may find more information in proprietary industrial

archives or may need to conduct de novo screening and characterization studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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